molecular formula C12H17NOS B8632219 7-(4-Methoxyphenyl)-1,4-thiazepane

7-(4-Methoxyphenyl)-1,4-thiazepane

Cat. No.: B8632219
M. Wt: 223.34 g/mol
InChI Key: UBHBSZQMYZYOFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(4-Methoxyphenyl)-1,4-thiazepane is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17NOS

Molecular Weight

223.34 g/mol

IUPAC Name

7-(4-methoxyphenyl)-1,4-thiazepane

InChI

InChI=1S/C12H17NOS/c1-14-11-4-2-10(3-5-11)12-6-7-13-8-9-15-12/h2-5,12-13H,6-9H2,1H3

InChI Key

UBHBSZQMYZYOFC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2CCNCCS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (190 mL of a 1M ethereal solution) is cooled to 0° C. and treated with aluminum chloride (8.44 g, 63.2 mmol) in 15 mL of diethyl ether. The resulting clear solution is stirred at 0° C. for 20 minutes and then a slurry of tetrahydro-7-(4-methoxyphenyl)-1,4-thiazepin 5-one (15.0 g, 63.2 mmol) in 150 mL of tetrahydrofuran is added. The reaction is then allowed to warm to room temperature for 12 hours and is treated with 14.4 mL of water, 7.2 mL of a 10% aqueous sodium hydroxide solution and 36 mL of water. The mixture is stirred for 3 hours and filtered. The filtrate is concentrated to obtain 8.14 g of a clear oil. The oil is converted to the hydrochloride salt; mp 209°-212° C.
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ethereal solution
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8.44 g
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15 mL
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15 g
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150 mL
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36 mL
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14.4 mL
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